Cas no 1485264-26-3 (2-(3-Aminooxolan-3-yl)ethan-1-ol)

• Product Name: 2-(3-Aminooxolan-3-yl)ethan-1-ol
• CAS No: 1485264-26-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 4601878
• PubChem ID: 65240021
• Update Time: 2025-07-19

2-(3-Aminooxolan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminooxolan-3-yl)ethan-1-ol
• 2-(3-aminooxolan-3-yl)ethanol
• PS-19244
• DB-410722
• EN300-183736
• F86169
• AKOS014574583
• 1485264-26-3
• 2-(3-aminotetrahydrofuran-3-yl)ethanol
• 3-Aminotetrahydro-3-furanethanol
• 2-(3-Aminooxolan-3-yl)ethan-1-ol

• Inchi： 1S/C6H13NO2/c7-6(1-3-8)2-4-9-5-6/h8H,1-5,7H2
• InChI Key： VSIDNOLSRUBTOH-UHFFFAOYSA-N
• SMILES： O1CCC(CCO)(C1)N

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(3-Aminooxolan-3-yl)ethan-1-ol

Introduction to 2-(3-Aminooxolan-3-yl)ethan-1-ol (CAS No. 1485264-26-3)

2-(3-Aminooxolan-3-yl)ethan-1-ol, also known by its CAS number 1485264-26-3, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-(3-Aminooxolan-3-yl)ethan-1-ol consists of an aminooxolan ring linked to an ethanol group. The presence of the amino and hydroxyl functional groups imparts this compound with a range of chemical properties, including solubility, reactivity, and the ability to form hydrogen bonds. These properties are crucial for its interactions with biological systems and its potential therapeutic effects.

Recent studies have explored the biological activities of 2-(3-Aminooxolan-3-yl)ethan-1-ol. One notable area of research is its potential as an antioxidant. Antioxidants play a vital role in neutralizing free radicals, which are known to cause cellular damage and contribute to various diseases, including cancer and neurodegenerative disorders. Preliminary studies have shown that 2-(3-Aminooxolan-3-yl)ethan-1-ol exhibits significant antioxidant activity, suggesting its potential use in preventing oxidative stress-related conditions.

In addition to its antioxidant properties, 2-(3-Aminooxolan-3-yl)ethan-1-ol has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that can lead to chronic diseases when dysregulated. Research has indicated that this compound can modulate key inflammatory pathways, such as the NF-kB signaling pathway, thereby reducing inflammation and associated symptoms. This makes it a promising candidate for the development of anti-inflammatory drugs.

The neuroprotective potential of 2-(3-Aminooxolan-3-yl)ethan-1-ol has also been a focus of recent studies. Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of neuronal function. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and promote neuronal survival, suggesting its potential as a neuroprotective agent.

Beyond its therapeutic applications, 2-(3-Aminooxolan-3-yl)ethan-1-ol has been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its use in drug development. Research has shown that it has favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which are essential for ensuring its safety and efficacy.

The synthesis of 2-(3-Aminooxolan-3-yl)ethan-1-ol has been optimized using various methodologies to improve yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and stereoselective synthesis, have been employed to produce this compound efficiently. These advancements in synthetic chemistry have facilitated the large-scale production of 2-(3-Aminooxolan-3-yl)ethan-1-ol, making it more accessible for further research and development.

In conclusion, 2-(3-Aminooxolan-3-yl)ethan-1-ol (CAS No. 1485264-26-3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its antioxidant, anti-inflammatory, neuroprotective properties, and favorable pharmacokinetic profiles make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this compound, further solidifying its importance in the field.